Cas no 123284-89-9 (Propanal, 3-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-2-methyl-)

• Product Name: Propanal, 3-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-2-methyl-
• CAS No: 123284-89-9
• MF: C₂₀H₂₆O₂Si
• MW: 326.50474691391
• CID: 1215082
• PubChem ID: 11809571
• Update Time: 2025-04-20

Propanal, 3-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Propanal, 3-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-2-methyl-
• 3-[tert-butyl(diphenyl)silyl]oxy-2-methylpropanal
• 123284-89-9
• DB-164601
• SCHEMBL5873166
• 3-((Tert-butyldiphenylsilyl)oxy)-2-methylpropanal

• Inchi： 1S/C20H26O2Si/c1-17(15-21)16-22-23(20(2,3)4,18-11-7-5-8-12-18)19-13-9-6-10-14-19/h5-15,17H,16H2,1-4H3
• InChI Key： KGLCVWVARFQFKC-UHFFFAOYSA-N
• SMILES： [Si](C1C=CC=CC=1)(C1C=CC=CC=1)(C(C)(C)C)OCC(C=O)C

Computed Properties

• Exact Mass: 326.17028
• Monoisotopic Mass: 326.170206602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3